Cas no 760-78-1 (DL-Norvaline)

DL-Norvaline is a non-proteinogenic amino acid with the molecular formula C₅H₁₁NO₂. It exists as a racemic mixture of D- and L-enantiomers, offering versatility in biochemical and pharmaceutical research. DL-Norvaline serves as a competitive inhibitor of arginase, making it valuable for studying enzyme kinetics and urea cycle regulation. Its structural similarity to natural amino acids allows for applications in peptide synthesis and metabolic pathway investigations. The compound is characterized by high purity and stability, ensuring reliable performance in experimental settings. DL-Norvaline is commonly utilized in studies of nitric oxide synthase (NOS) modulation and as a reference standard in analytical chemistry.
DL-Norvaline structure
DL-Norvaline structure
Product Name:DL-Norvaline
CAS No:760-78-1
MF:C5H11NO2
MW:117.146341562271
MDL:MFCD00064420
CID:39764
PubChem ID:87573662
Update Time:2025-05-28

DL-Norvaline Chemical and Physical Properties

Names and Identifiers

    • DL-Norvaline
    • NORVALINE, DL-
    • (R,S)-2-aminopentanoic acid
    • alpha-DL-Aminopentanoic acid
    • dl-alpha-Amino-N-valenic acid
    • DL-alpha-Aminovaleric acid
    • Valeric acid, 2-amino-, DL-
    • α-DL-aminopentanoicacid
    • H-DL-Nva-OH
    • (S)-2-Aminopentanoic acid
    • 2-aminopentanoic acid
    • NORVALINE, DL-(RG)
    • 2-Aminovaleric acid
    • aminovaleric acid
    • DL-2-Aminopentanoic acid
    • DL-2-Aminovaleric Acid
    • DL-norVal-OH
    • rac-norvaline
    • (±)-2-Aminopentanoic acid
    • (+/-)-2-Aminopentanoic acid
    • MDL： MFCD00064420
    • Inchi： 1S/C5H11NO2/c1-2-3-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
    • InChI Key： SNDPXSYFESPGGJ-UHFFFAOYSA-N
    • SMILES： CCCC(N)C(O)=O
    • BRN： 1721163

Computed Properties

  • Exact Mass: 117.07900
  • Monoisotopic Mass: 117.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 82.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.2000 (estimate)
  • Melting Point: 300 ºC
  • Boiling Point: 222.9°C at 760 mmHg
  • Flash Point: 88.6ºC
  • Refractive Index: 1.4650 (estimate)
  • Solubility: 83.9g/l
  • Water Partition Coefficient: 1 g/10 mL (18 ºC)
  • PSA: 63.32000
  • LogP: 0.89870
  • Merck: 6716
  • Optical Activity: [α]25/D 0.00±0.10°, c = 2 in 5 M HCl
  • pka: 2.36, 9.72(at 25℃)
  • Solubility: Water soluble 1 g/10 ml (18 ° C).

DL-Norvaline Security Information

  • Hazard Statement： H302-H315-H319-H335
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： S24/25:Prevent skin and eye contact.
  • Safety Instruction： S22-S24/25
  • Hazardous Material Identification： Xn
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • TSCA：Yes
  • Safety Term：S24/25
  • Risk Phrases：R20/21/22

DL-Norvaline Customs Data

  • HS CODE：29224995
  • Customs Data：

    China Customs Code:

    29224995

DL-Norvaline Pricemore >>

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DL-Norvaline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:760-78-1)DL-Norvaline
Order Number:A838602
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:43
Price ($):205.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:760-78-1)DL-Norvaline
Order Number:sfd3707
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:760-78-1)DL-Norvaline
A838602
Purity:99%
Quantity:500g
Price ($):205.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:760-78-1)DL-Norvaline
sfd3707
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email